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Compound of Interest

Compound Name: Triphenylphosphinechlorogold

Cat. No.: B15546720

For Researchers, Scientists, and Drug Development Professionals

Triphenylphosphinechlorogold(l), also known as chloro(triphenylphosphine)gold(l), is a
valuable reagent in organic synthesis and a precursor for various gold(l) and gold(lII)
organometallic compounds. Its utility in research, particularly in the development of novel
therapeutic agents, necessitates a thorough understanding of its safety and handling
precautions. This in-depth technical guide provides a comprehensive overview of the known
hazards, handling procedures, and emergency protocols associated with this compound,
designed to ensure the safety of laboratory personnel.

Hazard Identification and Classification

Triphenylphosphinechlorogold(l) is classified as a hazardous substance. While specific
guantitative toxicity data such as LD50 or LC50 values for the compound are not readily
available, the existing safety data sheets (SDS) and toxicological information for its
components, particularly triphenylphosphine, provide a basis for a cautious approach. The
primary hazards are associated with skin, eye, and respiratory tract irritation.

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 Causes skin irritation[1]

Serious Eye Damage/Eye ] S
Causes serious eye irritation[1]

Irritation
Specific Target Organ Toxicity 3 May cause respiratory
(Single Exposure) irritation[1]

Toxicological Data for Triphenylphosphine (Ligand)

Route of Exposure Species Value

Oral LD50 Rat 700 mg/kg

It is crucial to note that the absence of comprehensive toxicity data for
triphenylphosphinechlorogold(l) itself warrants treating the compound with a high degree of
caution.

Engineering Controls and Personal Protective
Equipment (PPE)

To minimize exposure and ensure a safe working environment, a combination of engineering
controls and appropriate personal protective equipment is mandatory.

Engineering Controls

e Fume Hood: All handling of triphenylphosphinechlorogold(l) powder should be conducted
in a certified chemical fume hood to prevent inhalation of dust particles.

o Ventilation: The laboratory should be well-ventilated to ensure that any potential fugitive
emissions are effectively diluted and removed.

o Eyewash Stations and Safety Showers: Easily accessible and fully functional eyewash
stations and safety showers are essential in case of accidental exposure.
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Personal Protective Equipment (PPE)

A comprehensive PPE regimen is the final line of defense against exposure.

PPE Category Specifications

Chemical safety goggles or a full-face shield are
) required. Standard safety glasses do not
Eye and Face Protection ) ) )
provide adequate protection against dust and

splashes.[1]

- Gloves: Chemical-resistant gloves, such as
nitrile, should be worn. Gloves should be
inspected before use and changed immediately
Skin Protection if contaminated, punctured, or torn. - Lab Coat:
A flame-resistant lab coat with long sleeves
should be worn to protect street clothes and

skin.

For operations that may generate significant
Respiratory Protection dust, a NIOSH-approved particulate respirator

(e.g., N95) is recommended.[1]

Safe Handling and Storage Procedures

Adherence to strict handling and storage protocols is critical to prevent accidents and maintain

the integrity of the compound.

Handling

Avoid Dust Formation: Handle the solid material carefully to minimize the generation of dust.

Grounding: When transferring large quantities of the powder, ensure that equipment is
properly grounded to prevent static discharge.

Weighing: Weigh the compound in a fume hood or a ventilated balance enclosure.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound
and before leaving the laboratory. Do not eat, drink, or smoke in areas where the chemical is
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handled or stored.

Storage

o Container: Keep the container tightly closed in a dry and well-ventilated place.

e Incompatible Materials: Store away from strong oxidizing agents and finely powdered metals.

[1]

o Temperature: Store in a cool, dry place.

Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.
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Emergency Situation Protocol

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact i i )

the upper and lower eyelids. Seek immediate

medical attention.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact ) )
Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Move the victim to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

Do NOT induce vomiting. If the victim is
conscious and alert, rinse their mouth with water
) and give 2-4 cupfuls of milk or water to drink.
Ingestion . :
Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

- Minor Spill: Carefully sweep up the spilled
solid, avoiding dust generation, and place it in a
sealed container for disposal. Clean the spill
area with soap and water. - Major Spill:
Evacuate the area and prevent entry. Wear

Spill appropriate PPE, including respiratory
protection. Cover the spill with a compatible
absorbent material and collect it in a sealed
container for disposal. Ventilate the area and
wash the spill site after material pickup is

complete.

Disposal Considerations

Waste triphenylphosphinechlorogold(l) and any contaminated materials must be disposed of
as hazardous waste. Follow all federal, state, and local regulations for hazardous waste
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disposal. Do not dispose of the material down the drain or in the regular trash.

Logical Workflow for Safe Handling of
Triphenylphosphinechlorogold
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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